Cas no 1805040-82-7 (5-Chloromethyl-3-cyano-2-nitrophenylacetic acid)

• Product Name: 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid
• CAS No: 1805040-82-7
• MF: C₁₀H₇ClN₂O₄
• MW: 254.626581430435
• CID: 4980990
• Update Time: 2025-07-28

5-Chloromethyl-3-cyano-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid

• Inchi： 1S/C10H7ClN2O4/c11-4-6-1-7(3-9(14)15)10(13(16)17)8(2-6)5-12/h1-2H,3-4H2,(H,14,15)
• InChI Key： ODQWSXNKJMXSON-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(=C(CC(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid

Introduction to 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid (CAS No. 1805040-82-7)

5-Chloromethyl-3-cyano-2-nitrophenylacetic acid (CAS No. 1805040-82-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive functional groups, including a chloromethyl, cyano, and nitro group, offers a wide range of potential applications in the development of novel therapeutic agents and chemical intermediates.

The molecular structure of 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid is particularly intriguing due to its multifunctional nature. The presence of the chloromethyl group provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. The cyano group, known for its strong electron-withdrawing properties, can influence the electronic environment of the molecule, making it suitable for conjugation with other functional groups. Additionally, the nitro group adds further complexity and reactivity to the molecule, contributing to its potential as a building block in synthetic chemistry.

In recent years, 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the preparation of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The ability to introduce diverse functional groups through the chloromethyl site allows for the creation of a library of derivatives with varying biological activities.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid in the development of novel inhibitors for specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory effects on key enzymes such as kinases and proteases, which are crucial targets in cancer therapy. This finding underscores the potential of 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid as a valuable starting material for the design and synthesis of targeted therapeutic agents.

Beyond its applications in drug discovery, 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid has also been investigated for its use in materials science and chemical sensing. The unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers have explored its use in the synthesis of polymers with enhanced mechanical strength and thermal stability. Additionally, the compound's reactivity and electronic properties have been leveraged to create sensitive and selective chemical sensors for environmental monitoring and industrial applications.

The synthesis of 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid typically involves a multi-step process that includes nitration, cyanolation, and chlorination reactions. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In conclusion, 5-Chloromethyl-3-cyano-2-nitrophenylacetic acid (CAS No. 1805040-82-7) is a highly versatile compound with significant potential in various scientific and industrial applications. Its unique molecular structure and multifunctional nature make it an attractive candidate for drug discovery, materials science, and chemical sensing. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.